Cas no 923506-71-2 (3-butyl-8-(2,4-dimethylphenyl)-1-methyl-1H,2H,3H,4H,6H,7H,8H-imidazo1,2-gpurine-2,4-dione)

• Product Name: 3-butyl-8-(2,4-dimethylphenyl)-1-methyl-1H,2H,3H,4H,6H,7H,8H-imidazo1,2-gpurine-2,4-dione
• CAS No: 923506-71-2
• MF: C₂₀H₂₅N₅O₂
• MW: 367.444803953171
• CID: 6532566
• Update Time: 2025-07-22

3-butyl-8-(2,4-dimethylphenyl)-1-methyl-1H,2H,3H,4H,6H,7H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-butyl-8-(2,4-dimethylphenyl)-1-methyl-1H,2H,3H,4H,6H,7H,8H-imidazo1,2-gpurine-2,4-dione
• 2-butyl-6-(2,4-dimethylphenyl)-4-methyl-7,8-dihydropurino[7,8-a]imidazole-1,3-dione

• Inchi： 1S/C20H25N5O2/c1-5-6-9-25-18(26)16-17(22(4)20(25)27)21-19-23(10-11-24(16)19)15-8-7-13(2)12-14(15)3/h7-8,12H,5-6,9-11H2,1-4H3
• InChI Key： WNTQOVDEPLGOBY-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N(C([H])([H])[H])C(N1C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])=O)N=C1N(C3C([H])=C([H])C(C([H])([H])[H])=C([H])C=3C([H])([H])[H])C([H])([H])C([H])([H])N12

Additional information on 3-butyl-8-(2,4-dimethylphenyl)-1-methyl-1H,2H,3H,4H,6H,7H,8H-imidazo1,2-gpurine-2,4-dione

Introduction to 3-butyl-8-(2,4-dimethylphenyl)-1-methyl-1H,2H,3H,4H,6H,7H,8H-imidazo1,2-gpurine-2,4-dione (CAS No. 923506-71-2)

3-butyl-8-(2,4-dimethylphenyl)-1-methyl-1H,2H,3H,4H,6H,7H,8H-imidazo1,2-gpurine-2,4-dione is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the imidazopyrimidine class of scaffolds, which are known for their diverse biological activities and potential therapeutic applications. The molecular structure of this compound incorporates several key functional groups and substituents that contribute to its unique chemical properties and biological interactions. Specifically, the presence of a butyl side chain at the 3-position and a 2,4-dimethylphenyl group at the 8-position introduces specific steric and electronic influences that modulate its reactivity and binding affinity.

The CAS No. 923506-71-2 uniquely identifies this compound in scientific literature and databases. Its systematic nomenclature reflects a meticulous description of its molecular framework, emphasizing the positions and types of substituents attached to the imidazopyrimidine core. This level of detail is crucial for researchers engaged in drug discovery and development, as it ensures precise communication and reproducibility in experimental protocols.

Recent advancements in computational chemistry and molecular modeling have enabled a deeper understanding of the interactions between 3-butyl-8-(2,4-dimethylphenyl)-1-methyl-1H,2H,3H,4H,6H,7H,8H-imidazo1,2-gpurine-2,4-dione and biological targets. These studies have highlighted the compound's potential as an inhibitor of key enzymes involved in cancer metabolism and signal transduction pathways. The butyl moiety at the 3-position has been shown to enhance solubility while maintaining binding affinity to protein targets, whereas the 2,4-dimethylphenyl group contributes to favorable interactions through hydrophobic effects and π-stacking.

In vitro studies have demonstrated that this compound exhibits promising activity against various cancer cell lines by modulating critical downstream effectors of growth factor signaling. The methyl group at the 1-position further fine-tunes its pharmacokinetic properties by influencing metabolic stability. These findings align with broader trends in oncology research where small molecules targeting metabolic reprogramming are emerging as viable therapeutic strategies.

The synthesis of 3-butyl-8-(2,4-dimethylphenyl)-1-methyl-1H,2H,3H,4H,6H,7H,8H-imidazo1,2-gpurine-2,4-dione represents a significant achievement in multi-step organic synthesis. Researchers have employed advanced catalytic methods to construct the imidazopyrimidine core with high regioselectivity. The introduction of the butyl and dimethylphenyl substituents required careful optimization of reaction conditions to prevent unwanted side products. This underscores the importance of synthetic methodology in translating promising chemical structures into viable drug candidates.

Preclinical investigations have revealed that this compound demonstrates favorable pharmacokinetic profiles when administered orally. Its bioavailability is enhanced by the presence of lipophilic substituents such as the butyl group and aromatic rings like the dimethylphenyl moiety. Additionally， preliminary toxicity studies indicate that it exhibits low systemic toxicity at therapeutic doses， suggesting potential for further development into an oral therapeutic agent.

The structural features of 3-butyl-8-(2，4-dimethylphenyl)-1-methyl-1 H， 2 H， 3 H， 4 H， 6 H， 7 H， 8 H -imidazo[1， 2 -g purine - 2， 4 -dione make it an attractive scaffold for structure-based drug design。 By leveraging computational tools such as molecular dynamics simulations and virtual screening， researchers can predict how modifications to its core structure may enhance binding affinity or improve pharmacokinetic properties。 This approach has already led to novel derivatives with improved efficacy in preclinical models。

One particularly compelling aspect of this compound is its ability to disrupt metabolic pathways that are often overactive in cancer cells。 Specifically， it has been shown to inhibit enzymes involved in glucose metabolism ， a process that is frequently dysregulated in tumor cells 。 This mechanism aligns with emerging evidence suggesting that targeting metabolic vulnerabilities can be an effective strategy for cancer therapy 。 Furthermore ， its dual inhibition of multiple pathways may provide a synergistic effect ， reducing the likelihood of resistance development。

The development pipeline for this compound is currently undergoing rigorous evaluation by pharmaceutical companies interested in oncology research 。 Collaborative efforts between academic researchers and industry scientists are underway to optimize its chemical properties ， refine dosing regimens ， and explore combination therapies with existing treatments 。 These efforts are driven by compelling preclinical data demonstrating its potential as a next-generation anticancer agent。

As our understanding of disease mechanisms continues to evolve ， compounds like 3-butyl-8-(2， 4 -dimethylphenyl)-1-methyl -1 H ， 2 H ， 3 H ， 4 H ， 6 H ， 7 H ， 8 H -imidazo[1 ， 2 -g purine - 2 ， 4 -dione ( CAS No . ) ] are poised to play a pivotal role in therapeutic innovation 。 Their unique structural features offer opportunities for targeted intervention across multiple disease pathways ， providing hope for more effective treatments in the future。